Cas no 1353100-79-4 (Methyl 5-bromo-4-methoxythiophene-3-carboxylate)

• Product Name: Methyl 5-bromo-4-methoxythiophene-3-carboxylate
• CAS No: 1353100-79-4
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 1088909
• PubChem ID: 71721052
• Update Time: 2025-06-20

Methyl 5-bromo-4-methoxythiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-methoxythiophene-3-carboxylate
• DTXSID70856910
• G30557
• EN300-7886537
• 1353100-79-4
• Methyl5-bromo-4-methoxythiophene-3-carboxylate

• Inchi： 1S/C7H7BrO3S/c1-10-5-4(7(9)11-2)3-12-6(5)8/h3H,1-2H3
• InChI Key： OCCQKIJKMWFSDJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OC)=CS1)OC

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8Ų

Additional information on Methyl 5-bromo-4-methoxythiophene-3-carboxylate

Methyl 5-bromo-4-methoxythiophene-3-carboxylate (CAS No. 1353100-79-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-methoxythiophene-3-carboxylate, identified by its CAS number 1353100-79-4, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have garnered significant attention due to their diverse biological activities and structural properties. The presence of both bromo and methoxy functional groups on the thiophene ring enhances its reactivity, making it an indispensable building block for the development of novel therapeutic agents.

The structural configuration of Methyl 5-bromo-4-methoxythiophene-3-carboxylate imparts unique chemical characteristics that facilitate its incorporation into complex molecular frameworks. The carboxylate ester group at the 3-position provides a site for further functionalization, while the bromine atom at the 5-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in various therapeutic applications. For instance, studies have highlighted the potential of thiophene-based compounds in treating neurological disorders, cardiovascular diseases, and infectious diseases. The methoxy group at the 4-position of Methyl 5-bromo-4-methoxythiophene-3-carboxylate contributes to its bioactivity by influencing electronic properties and metabolic stability. This has led to its exploration as a precursor in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy.

The pharmaceutical industry has increasingly leveraged this compound for its role in generating libraries of drug-like molecules. High-throughput screening (HTS) campaigns often utilize such intermediates to identify lead compounds with desired pharmacokinetic profiles. The bromo substituent, in particular, has been instrumental in enabling palladium-catalyzed transformations that yield structurally diverse analogs. These transformations are essential for optimizing drug candidates for better solubility, bioavailability, and target specificity.

Advances in synthetic methodologies have further underscored the importance of Methyl 5-bromo-4-methoxythiophene-3-carboxylate. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have streamlined the production process, allowing for scalable and efficient preparation of this intermediate. These innovations not only reduce costs but also enhance purity, which is critical for subsequent pharmaceutical applications. The ability to produce high-quality starting materials like this compound has accelerated the pace of drug discovery pipelines.

Moreover, the incorporation of computational chemistry into drug design has provided new insights into the utility of thiophene derivatives. Molecular modeling studies have revealed that substituents like bromo and methoxy can modulate binding interactions within biological targets. This knowledge has guided medicinal chemists in designing molecules with improved binding affinities and reduced off-target effects. The versatility of Methyl 5-bromo-4-methoxythiophene-3-carboxylate makes it an ideal candidate for such rational drug design approaches.

The broader impact of this compound extends beyond academic research. Industrial applications have seen its use in developing agrochemicals and specialty chemicals where thiophene derivatives exhibit desirable properties such as antimicrobial and antifungal activities. As regulatory pressures demand greener synthetic routes, the efficiency of utilizing intermediates like this one becomes even more pronounced. Sustainable practices are being integrated into production processes to minimize waste and energy consumption without compromising yield or quality.

In conclusion, Methyl 5-bromo-4-methoxythiophene-3-carboxylate (CAS No. 1353100-79-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are pivotal for developing novel therapeutics. The ongoing research into thiophene derivatives continues to uncover new possibilities for treating complex diseases, underscoring the compound's enduring relevance in medicinal chemistry. As synthetic methodologies evolve and computational tools become more sophisticated, the role of this intermediate is poised to expand even further.